Cas no 1060204-89-8 (2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one)

• Product Name: 2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one
• CAS No: 1060204-89-8
• MF: C₁₈H₁₉FN₆O₂
• MW: 370.380866289139
• CID: 5913159
• PubChem ID: 45501923
• Update Time: 2025-05-19

2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one
• 1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-2-(4-fluorophenoxy)propan-1-one
• 2-(4-fluorophenoxy)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]propan-1-one
• AKOS024499137
• F5123-0051
• 1060204-89-8

• Inchi： 1S/C18H19FN6O2/c1-13(27-15-4-2-14(19)3-5-15)18(26)24-10-8-23(9-11-24)17-7-6-16-21-20-12-25(16)22-17/h2-7,12-13H,8-11H2,1H3
• InChI Key： OUMFZBRALMKCGE-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN3C=NN=C3C=C2)CC1)(=O)C(OC1=CC=C(F)C=C1)C

Computed Properties

• Exact Mass: 370.15535203g/mol
• Monoisotopic Mass: 370.15535203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one

Research Brief on 2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one (CAS: 1060204-89-8)

The compound 2-(4-fluorophenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)propan-1-one (CAS: 1060204-89-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyridazine-piperazine scaffold, has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of kinase activity and central nervous system (CNS) disorders.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its physicochemical properties and pharmacokinetic profile. The presence of both the fluorophenoxy moiety and the triazolopyridazine system contributes to its enhanced blood-brain barrier permeability, making it a valuable scaffold for CNS-targeted drug development. Molecular docking simulations suggest high affinity binding to several protein kinase targets, though the exact mechanism of action remains under investigation.

In vitro studies conducted in 2023 demonstrated potent inhibitory activity against multiple kinase isoforms, with IC50 values ranging from 10-100 nM depending on the specific kinase target. The compound showed particularly strong activity against certain members of the AGC kinase family, suggesting potential applications in oncology and inflammatory diseases. Structure-activity relationship (SAR) studies have identified the 4-fluorophenoxy group as crucial for maintaining this inhibitory activity while minimizing off-target effects.

Pharmacological evaluation in animal models has revealed favorable pharmacokinetic properties, including good oral bioavailability (approximately 60-70% in rodent studies) and a half-life suitable for once-daily dosing. The compound's metabolic stability appears to be enhanced by the triazolopyridazine core, which resists rapid hepatic clearance. However, recent toxicology studies indicate the need for further optimization to reduce potential hepatotoxicity at higher doses.

Current research directions include the development of derivatives with improved selectivity profiles and the exploration of combination therapies with existing kinase inhibitors. Several pharmaceutical companies have included this scaffold in their preclinical pipelines, with potential indications ranging from neurodegenerative diseases to certain cancer types. The compound's unique chemical structure continues to serve as a valuable starting point for medicinal chemistry optimization programs.

Future studies are expected to focus on clinical translation, with particular attention to dose optimization and biomarker identification for patient stratification. The ongoing elucidation of its precise molecular targets and downstream effects will likely provide new insights into its therapeutic potential. As research progresses, this compound may represent a significant advancement in targeted therapy development, particularly for conditions with limited treatment options.